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Compound of Interest

Compound Name: H-Gly-Lys-Gly-OH

Cat. No.: B1337361

H-Gly-Lys-Gly-OH: A Technical Guide for
Researchers

An In-depth Examination of the Synthesis, Properties, and Potential Applications of a Tripeptide

For researchers and professionals in the fields of biochemistry, drug development, and life
sciences, the tripeptide H-Gly-Lys-Gly-OH (Glycyl-L-lysyl-glycine) represents a molecule of
interest for its potential roles in biological systems and as a building block in larger peptide
structures. This technical guide provides a comprehensive overview of H-Gly-Lys-Gly-OH,
including its chemical identity, supplier information, a detailed experimental protocol for its
synthesis, and a discussion of its potential biological significance.

Chemical Identity and Supplier Information

While a specific CAS number for the tripeptide H-Gly-Lys-Gly-OH is not readily found in major
chemical databases, it is recognized as a tripeptide composed of glycine and lysine.[1] Its
structure consists of a glycine residue at the N-terminus, followed by a lysine residue, and a C-
terminal glycine residue.

Table 1: Chemical and Physical Properties of H-Gly-Lys-Gly-OH
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Property Value
Molecular Formula C10H19N504
Molecular Weight 289.29 g/mol
Amino Acid Sequence Gly-Lys-Gly

Structure

HzN-CH2-CO-NH-CH( (CHz)a-NHz )-CO-NH-
CH2-COOH

Supplier Information

H-Gly-Lys-Gly-OH is available from specialized chemical suppliers. One such supplier is

MedChemExpress, which lists the compound and notes its potential use in the synthesis of

casein and soybean protein.[1] For researchers requiring specific purities, quantities, or

modifications, custom peptide synthesis services are the recommended route for procurement.

Several reputable companies offer these services.

Table 2: Prominent Custom Peptide Synthesis Suppliers

Supplier

Key Features

GenScript

Offers microwave-assisted peptide synthesis for

rapid turnaround.[2]

ProteoGenix

Provides synthesis of peptides up to 150 amino

acids with a "no win - no fee" policy.[3]

Bachem

Specializes in high-quality custom peptides with
GMP-compliant facilities.[4]

JPT Peptide Technologies

ISO 9001:2015-certified with extensive

experience in synthesizing complex peptides.[5]

MedChemExpress

Provides a wide range of peptide modifications

and synthesis from milligram to kilogram scales.

[6]
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Experimental Protocol: Solid-Phase Peptide
Synthesis (SPPS)

The most common and efficient method for synthesizing peptides like H-Gly-Lys-Gly-OH is
Solid-Phase Peptide Synthesis (SPPS). The following is a detailed methodology based on the
widely used Fmoc/tBu (9-fluorenylmethyloxycarbonyl/tert-butyl) strategy.[7]

Materials and Reagents

e Fmoc-Gly-Wang resin

e Fmoc-Lys(Boc)-OH

e Fmoc-Gly-OH

» Deprotection Solution: 20% piperidine in dimethylformamide (DMF)

e Coupling Reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium
hexafluorophosphate), HOBt (Hydroxybenzotriazole), and DIPEA (N,N-
Diisopropylethylamine) in DMF

e Washing Solvents: DMF, Dichloromethane (DCM), Methanol

» Cleavage Cocktail: Trifluoroacetic acid (TFA), Triisopropylsilane (TIS), and water (e.g.,
95:2.5:2.5 vIviv)

o Diethyl ether (for precipitation)

o Purification System: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Analytical Instruments: Mass Spectrometer (MS) and HPLC

Synthesis Workflow

The synthesis proceeds from the C-terminus to the N-terminus, starting with the C-terminal
amino acid attached to a solid support (resin).
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Fmoc-based Solid-Phase Peptide Synthesis (SPPS) Workflow.
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Detailed Steps

Resin Swelling: The Fmoc-Gly-Wang resin is swelled in DMF for 30 minutes in a reaction
vessel.

Fmoc Deprotection: The deprotection solution is added to the resin to remove the Fmoc
group from the glycine. The reaction is typically carried out for 20 minutes and monitored for
completion.

Washing: The resin is thoroughly washed with DMF and DCM to remove excess piperidine
and by-products.

Amino Acid Coupling: The next amino acid, Fmoc-Lys(Boc)-OH, is pre-activated with the
coupling reagents and added to the resin. The coupling reaction proceeds for 1-2 hours.

Washing: The resin is washed to remove unreacted amino acids and coupling reagents.
Repeat Cycle: Steps 2-5 are repeated for the final glycine residue (Fmoc-Gly-OH).

Final Deprotection and Washing: After the final coupling, the N-terminal Fmoc group is
removed, and the peptide-resin is washed extensively with DMF, DCM, and methanol,
followed by drying under vacuum.

Cleavage and Deprotection: The peptide is cleaved from the resin, and the lysine side-chain
protecting group (Boc) is removed simultaneously using the cleavage cocktail. This reaction
is typically performed for 2-3 hours at room temperature.

Precipitation and Purification: The cleaved peptide is precipitated in cold diethyl ether,
centrifuged, and the pellet is washed with ether. The crude peptide is then dissolved in a
suitable solvent and purified by RP-HPLC.

Analysis and Lyophilization: The purity of the peptide is confirmed by analytical HPLC, and
its identity is verified by mass spectrometry. The pure fractions are pooled and lyophilized to
obtain the final product as a white powder.
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Potential Biological Significance and Signaling
Pathways

While specific studies on the biological activity of H-Gly-Lys-Gly-OH are limited, the presence
of the Gly-Lys motif suggests potential interactions with biological systems. Peptides containing
glycine and lysine are known to be involved in various biological processes. For instance, the
well-studied tripeptide Gly-His-Lys (GHK) exhibits a wide range of biological activities, including
wound healing, anti-inflammatory effects, and tissue regeneration.[8][9] GHK is known to
chelate copper ions, forming GHK-Cu, which is believed to be its active form.[10]

The lysine residue in H-Gly-Lys-Gly-OH provides a positive charge at physiological pH, which
could facilitate interactions with negatively charged cell membranes or proteins. Glycine, being
the smallest amino acid, provides conformational flexibility to the peptide backbone.[11][12]

Hypothetical Signaling Pathway Involvement

Based on the activities of similar peptides, H-Gly-Lys-Gly-OH could potentially modulate
signaling pathways involved in cell growth, differentiation, and tissue repair. For example, GHK
is known to influence the expression of numerous genes related to these processes. A
hypothetical pathway could involve the binding of the peptide to a cell surface receptor, which
in turn could trigger intracellular signaling cascades.
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Hypothetical Receptor-Mediated Signaling Pathway.

Conclusion
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H-Gly-Lys-Gly-OH is a tripeptide that can be reliably synthesized using standard solid-phase
peptide synthesis protocols. While its specific biological functions are yet to be fully elucidated,
its structural similarity to other bioactive peptides suggests its potential as a valuable tool in
biochemical and pharmaceutical research. The information provided in this guide serves as a
foundational resource for scientists and researchers interested in exploring the properties and
applications of this and other related short peptides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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